Cas no 1178650-86-6 (Cyclopentyl(2-methylphenyl)methanamine)

Cyclopentyl(2-methylphenyl)methanamine is a chiral amine compound featuring a cyclopentyl group and a 2-methylphenyl substituent on the methanamine backbone. This structure imparts unique steric and electronic properties, making it a valuable intermediate in pharmaceutical and fine chemical synthesis. Its rigid cyclopentyl ring enhances conformational stability, while the aromatic methyl group offers potential for further functionalization. The compound is particularly useful in asymmetric synthesis and catalyst design due to its ability to influence stereoselectivity. High purity grades are available, ensuring consistency in research and industrial applications. Proper handling under inert conditions is recommended to maintain stability.
Cyclopentyl(2-methylphenyl)methanamine structure
1178650-86-6 structure
Product Name:Cyclopentyl(2-methylphenyl)methanamine
CAS No:1178650-86-6
MF:C13H19N
MW:189.29666352272
MDL:MFCD12154063
CID:5215811
PubChem ID:60817926
Update Time:2025-08-05

Cyclopentyl(2-methylphenyl)methanamine Chemical and Physical Properties

Names and Identifiers

    • CYCLOPENTYL(2-METHYLPHENYL)METHANAMINE
    • Cyclopentyl(o-tolyl)methanamine
    • N14484
    • Benzenemethanamine, α-cyclopentyl-2-methyl-
    • Cyclopentyl(2-methylphenyl)methanamine
    • MDL: MFCD12154063
    • Inchi: 1S/C13H19N/c1-10-6-2-5-9-12(10)13(14)11-7-3-4-8-11/h2,5-6,9,11,13H,3-4,7-8,14H2,1H3
    • InChI Key: OSQBQIBCUYMQFB-UHFFFAOYSA-N
    • SMILES: NC(C1C=CC=CC=1C)C1CCCC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 172
  • XLogP3: 3
  • Topological Polar Surface Area: 26

Cyclopentyl(2-methylphenyl)methanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00888426-1g
Cyclopentyl(o-tolyl)methanamine
1178650-86-6 95%
1g
¥3255.0 2023-04-05
Enamine
EN300-243058-0.05g
cyclopentyl(2-methylphenyl)methanamine
1178650-86-6 95%
0.05g
$468.0 2024-06-19
Enamine
EN300-243058-0.1g
cyclopentyl(2-methylphenyl)methanamine
1178650-86-6 95%
0.1g
$490.0 2024-06-19
Enamine
EN300-243058-0.25g
cyclopentyl(2-methylphenyl)methanamine
1178650-86-6 95%
0.25g
$513.0 2024-06-19
Enamine
EN300-243058-0.5g
cyclopentyl(2-methylphenyl)methanamine
1178650-86-6 95%
0.5g
$535.0 2024-06-19
Enamine
EN300-243058-1.0g
cyclopentyl(2-methylphenyl)methanamine
1178650-86-6 95%
1.0g
$557.0 2024-06-19
Enamine
EN300-243058-2.5g
cyclopentyl(2-methylphenyl)methanamine
1178650-86-6 95%
2.5g
$1089.0 2024-06-19
Enamine
EN300-243058-5.0g
cyclopentyl(2-methylphenyl)methanamine
1178650-86-6 95%
5.0g
$1614.0 2024-06-19
Enamine
EN300-243058-10.0g
cyclopentyl(2-methylphenyl)methanamine
1178650-86-6 95%
10.0g
$2393.0 2024-06-19
Enamine
EN300-243058-1g
cyclopentyl(2-methylphenyl)methanamine
1178650-86-6
1g
$557.0 2023-09-15

Additional information on Cyclopentyl(2-methylphenyl)methanamine

Cyclopentyl(2-methylphenyl)methanamine: An Overview of CAS No. 1178650-86-6

Cyclopentyl(2-methylphenyl)methanamine (CAS No. 1178650-86-6) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential applications. This compound is characterized by its cyclopentyl and 2-methylphenyl moieties, which confer specific chemical and biological activities. In this article, we will delve into the structure, synthesis, and potential applications of Cyclopentyl(2-methylphenyl)methanamine, highlighting recent research findings and its relevance in the pharmaceutical industry.

The molecular structure of Cyclopentyl(2-methylphenyl)methanamine is composed of a cyclopentyl ring attached to a 2-methylphenyl group via a methylene bridge. The cyclopentyl ring is a five-membered saturated hydrocarbon ring, while the 2-methylphenyl group is a benzene ring with a methyl substituent at the para position. The methylene bridge (-CH2-) connects these two functional groups, creating a unique molecular framework that can influence the compound's reactivity and biological activity.

The synthesis of Cyclopentyl(2-methylphenyl)methanamine can be achieved through various methods, including transition metal-catalyzed coupling reactions and organometallic reactions. One common approach involves the reaction of cyclopentylmagnesium bromide with 2-methylbenzaldehyde, followed by reduction to form the desired amine. This method provides high yields and good purity, making it suitable for large-scale production in industrial settings.

Recent studies have explored the biological activities of Cyclopentyl(2-methylphenyl)methanamine. One notable area of research is its potential as a ligand for G protein-coupled receptors (GPCRs), which are important targets in drug discovery. GPCRs play crucial roles in various physiological processes, including neurotransmission, hormone signaling, and immune responses. Studies have shown that Cyclopentyl(2-methylphenyl)methanamine can modulate the activity of certain GPCRs, potentially leading to new therapeutic strategies for conditions such as pain management, inflammation, and neurological disorders.

In addition to its potential as a GPCR ligand, Cyclopentyl(2-methylphenyl)methanamine has been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that Cyclopentyl(2-methylphenyl)methanamine may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of Cyclopentyl(2-methylphenyl)methanamine have also been studied to assess its suitability as a drug candidate. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and low toxicity, making it an attractive candidate for further development in clinical trials.

Furthermore, recent advancements in computational chemistry have facilitated the design and optimization of compounds like Cyclopentyl(2-methylphenyl)methanamine. Molecular modeling techniques such as molecular dynamics simulations and quantum mechanics calculations have provided insights into the interactions between this compound and its biological targets. These computational tools have helped researchers identify key structural features that contribute to the compound's biological activity, guiding the development of more potent and selective analogs.

In conclusion, Cyclopentyl(2-methylphenyl)methanamine (CAS No. 1178650-86-6) is a promising compound with diverse applications in medicinal chemistry. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for further research and development. Ongoing studies are likely to uncover additional therapeutic potentials and optimize its use in various medical conditions. As research progresses, Cyclopentyl(2-methylphenyl)methanamine may become an important tool in the arsenal of modern medicine.

Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.